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Compound Name: N-Boc-2-piperidinecarboxylic acid

Cat. No.: B038944 Get Quote

Introduction

N-Boc-2-piperidinecarboxylic acid is a heterocyclic amino acid derivative that serves as a

pivotal chiral building block in medicinal chemistry and drug discovery.[1] The presence of a

tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen allows for selective

reactions at the carboxylic acid moiety, while the inherent chirality of the molecule is crucial for

stereoselective synthesis of complex pharmaceutical compounds.[1][2] The piperidine ring itself

is a common and important structural motif found in a wide array of biologically active

molecules and approved drugs, including analgesics, tranquilizers, and antiarrhythmic agents.

[2][3][4] This document provides an overview of its applications, quantitative data from

representative reactions, and detailed experimental protocols for its use.

Core Applications in Drug Discovery

N-Boc-2-piperidinecarboxylic acid is highly valued for its synthetic versatility. The Boc group

provides robust protection of the nitrogen atom, preventing its participation in unintended side

reactions, yet it can be easily removed under mild acidic conditions to allow for subsequent

functionalization.[2] This strategic protection makes it an ideal intermediate for multi-step

syntheses.

Key applications include:
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Peptide Synthesis: As a protected cyclic amino acid, it is used to introduce conformational

constraints into peptides, which can enhance biological activity, stability, or receptor

selectivity.[2] It is suitable for Boc solid-phase peptide synthesis.

Chiral Scaffolds: It serves as a foundational chiral scaffold for the synthesis of complex

heterocyclic systems. For example, it has been used to develop novel methyl 3- and 5-(N-

Boc-piperidinyl)-1H-pyrazole-4-carboxylates.[5]

Synthesis of Active Pharmaceutical Ingredients (APIs): The piperidine scaffold is a key

component in numerous therapeutic agents. This building block facilitates the incorporation

of the piperidine motif in drug candidates targeting a wide range of diseases.[3][6] For

instance, derivatives have been investigated as soluble epoxide hydrolase (sEH) inhibitors

and for their antimicrobial properties.[4][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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